2-Norbornanamine, 2,3-dimethyl-
Overview
Description
2-Norbornanamine, 2,3-dimethyl- is a Drug / Therapeutic Agent.
Scientific Research Applications
Synthesis and Characterization
- 2-Norbornanamine derivatives have been synthesized and characterized for various scientific studies. For instance, N-Methyl-3-phenyl-norbornan-2-amine, a closely related compound, has been synthesized and characterized, showcasing its potential applications in various research fields (Kavanagh et al., 2013).
Pharmacological Effects
- Certain 2,3-dimethyl-2-butylamine derivatives, which share structural similarities with 2-Norbornanamine, 2,3-dimethyl-, have been studied for their effects on the cardiovascular system in rats. These studies focus on their electrophysiological properties and pharmacological impacts, particularly on potassium currents and cardiovascular hemodynamics (Chen, Qiu, & Wang, 2004).
Fragmentation Patterns
- The electron impact mass spectra of various 2-Norbornanamine derivatives, including 3,3-dimethyl-1, 2-norbornane derivatives, have been analyzed. These studies offer insights into the fragmentation patterns of these compounds, which are vital for understanding their chemical behavior and potential applications in analytical chemistry (Martínez et al., 1999).
Optical Activity Studies
- Research into the optical activity of various amines, including derivatives of 2-Norbornanamine, provides valuable information on the molecular structure and stereochemistry of these compounds. This research is crucial in fields like medicinal chemistry and molecular biology (Smith & Willis, 1970).
Impact on Monoamine Neurotransmission
- Studies on the effects of certain psychoactive drugs related to 2-Norbornanamine, 2,3-dimethyl-, have been conducted to understand their impact on monoamine neurotransmission in the brain. These insights are significant for the development of new therapeutic agents and understanding the mechanism of action of various drugs (Nagai et al., 2007).
properties
CAS RN |
63907-02-8 |
|---|---|
Product Name |
2-Norbornanamine, 2,3-dimethyl- |
Molecular Formula |
C9H17N |
Molecular Weight |
139.24 g/mol |
IUPAC Name |
2,3-dimethylbicyclo[2.2.1]heptan-2-amine |
InChI |
InChI=1S/C9H17N/c1-6-7-3-4-8(5-7)9(6,2)10/h6-8H,3-5,10H2,1-2H3 |
InChI Key |
IPMHCUCDBKKMAQ-UHFFFAOYSA-N |
SMILES |
CC1C2CCC(C2)C1(C)N |
Canonical SMILES |
CC1C2CCC(C2)C1(C)N |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
2-Norbornanamine, 2,3-dimethyl- |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
